Cas no 597-05-7 (3-Ethyl-2-methyl-3-pentanol)

• Product Name: 3-Ethyl-2-methyl-3-pentanol
• CAS No: 597-05-7
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD00046589
• CID: 376562
• PubChem ID: 87569733
• Update Time: 2025-04-19

3-Ethyl-2-methyl-3-pentanol Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol,3-ethyl-2-methyl-
• 3-Ethyl-2-methyl-3-pentanol
• 3-ethyl-2-methylpentan-3-ol
• 1,1-diethyl-2-methylpropyl alcohol
• 1,1-Diethylisobutyl Alcohol
• 2-Methyl-3-ethyl-3-pentanol
• 3-Aethyl-2-methyl-pentan-3-ol
• 3-ethyl-2-methyl-pentan-3-ol
• 3-Pentanol,3-ethyl-2-methyl
• Diaethyl-isopropyl-carbinol
• Diethylisopropylcarbinol
• 3-Pentanol, 3-ethyl-2-methyl-
• NSC900
• DMHIJUVUPKCGLJ-UHFFFAOYSA-
• DIETHYL ISOPROPYL CARBINOL
• DMHIJUVUPKCGLJ-UHFFFAOYSA-N
• E0481
• InChI=1/C8H18O/c1-5-8(
• InChI=1/C8H18O/c1-5-8(9,6-2)7(3)4/h7,9H,5-6H2,1-4H3
• CS-0319740
• AKOS009157876
• SCHEMBL506048
• FT-0632481
• MFCD00046589
• D90530
• BS-44172
• UNII-D94JTA6R5E
• 597-05-7
• D94JTA6R5E
• NSC-900
• NSC 900
• DTXSID60208404
• DB-053443

• MDL： MFCD00046589
• Inchi： 1S/C8H18O/c1-5-8(9,6-2)7(3)4/h7,9H,5-6H2,1-4H3
• InChI Key： DMHIJUVUPKCGLJ-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C(C)C

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.85
• Melting Point: -61.15°C (estimate)
• Boiling Point: 59°C/18mmHg(lit.)
• Flash Point: 56.6°C
• Refractive Index: 1.4370-1.4390
• PSA: 20.23000
• LogP: 2.19350
• Vapor Pressure: 1.0±0.6 mmHg at 25°C

3-Ethyl-2-methyl-3-pentanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1987
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols